4-(3,4-diethoxyphenyl)-3-(2-hydroxyphenyl)-5-(pyridin-3-ylmethyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one

• Molecular Formula: C27H26N4O4
• Molecular Weight: 470.5 g/mol
• IUPAC Name: 4-(3,4-diethoxyphenyl)-3-(2-hydroxyphenyl)-5-(pyridin-3-ylmethyl)-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one
• InChI: InChI=1S/C27H26N4O4/c1-3-34-21-12-11-18(14-22(21)35-4-2)26-23-24(19-9-5-6-10-20(19)32)29-30-25(23)27(33)31(26)16-17-8-7-13-28-15-17/h5-15,26,32H,3-4,16H2,1-2H3,(H,29,30)
• InChI Key: OQNVRMZWLIMWPN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C2C3=C(C(=O)N2CC4=CN=CC=C4)NN=C3C5=CC=CC=C5O)OCC

Description

The compound 4-(3,4-diethoxyphenyl)-3-(2-hydroxyphenyl)-5-(pyridin-3-ylmethyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one is a pyrrolopyrazole derivative featuring a bicyclic heterocyclic core. Its structure includes:

• 3,4-Diethoxyphenyl group: Ethoxy substituents at positions 3 and 4 of the phenyl ring, which enhance lipophilicity and may influence metabolic stability .
• Pyridin-3-ylmethyl substituent: A nitrogen-containing aromatic moiety that could modulate electronic properties and binding affinity .

Biological Activity

The compound 4-(3,4-diethoxyphenyl)-3-(2-hydroxyphenyl)-5-(pyridin-3-ylmethyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one (CAS Number: 866247-02-1) belongs to a class of heterocyclic compounds known for their diverse biological activities. This article reviews the biological activity of this specific compound, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of the compound is $C_{27}H_{30}N_{4}O_{4}$ with a molecular weight of approximately 474.6 g/mol. Its structure features a complex arrangement of phenolic and pyridine moieties that contribute to its biological activity.

Property	Value
Molecular Formula	C27H30N4O4
Molecular Weight	474.6 g/mol
CAS Number	866247-02-1

Anticancer Activity

Recent studies have indicated that derivatives of pyrazole compounds exhibit significant anticancer properties. For example, compounds similar in structure to the target compound have shown potent antiproliferative effects against various cancer cell lines. A study reported an IC50 value of 0.08 µM against MCF-7 breast cancer cells for a related pyrazole derivative . The mechanism often involves the induction of apoptosis through caspase activation pathways.

Anti-inflammatory Effects

The compound has shown potential anti-inflammatory activity by inhibiting cyclooxygenase (COX) enzymes, which play a crucial role in the inflammatory process. Inhibition of COX enzymes can reduce the production of pro-inflammatory mediators such as prostaglandins .

Neuroprotective Effects

Research into similar compounds has revealed neuroprotective properties, particularly in models of neurodegenerative diseases. These compounds may inhibit acetylcholinesterase (AChE), an enzyme associated with Alzheimer's disease, suggesting potential applications in cognitive disorders .

Case Studies and Research Findings

• Anticancer Study :
  • Objective : Evaluate the efficacy of pyrazole derivatives on breast cancer cell lines.
  • Findings : The tested derivatives exhibited IC50 values ranging from 0.08 µM to 0.26 µM against MCF-7 cells, indicating strong anticancer potential via apoptosis induction through caspase pathways .
• Anti-inflammatory Activity :
  • Objective : Assess COX inhibition by pyrazole analogs.
  • Findings : Compounds demonstrated significant COX inhibition, leading to reduced inflammation markers in vitro .
• Neuroprotective Study :
  • Objective : Investigate AChE inhibition potential.
  • Findings : Certain pyrazole derivatives showed AChE inhibition comparable to established drugs used in Alzheimer’s treatment .

Scientific Research Applications

Antioxidant Activity

Research indicates that compounds containing the pyrazole core demonstrate notable antioxidant properties. The antioxidant activity is primarily assessed through assays such as DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging. These compounds can mitigate oxidative stress by increasing antioxidant enzyme activity and reducing lipid peroxidation, which is crucial in preventing cellular damage associated with various diseases .

Anticancer Properties

The anticancer potential of this compound is supported by studies showing its cytotoxic effects against various cancer cell lines. For instance, derivatives of pyrazoles have been synthesized and evaluated for their ability to induce apoptosis in cancer cells. Some derivatives exhibited higher cytotoxicity than standard chemotherapeutic agents, suggesting that this compound may serve as a lead structure for developing new anticancer drugs .

Antimicrobial Activity

Recent investigations have highlighted the antimicrobial efficacy of pyrazole derivatives against a range of bacterial strains. The compound's structure allows it to interact with microbial targets effectively, leading to significant inhibitory effects. Studies have reported minimum inhibitory concentration (MIC) values indicating strong activity against both gram-positive and gram-negative bacteria .

Case Study 1: Synthesis and Evaluation of Antioxidant Activity

A study focused on synthesizing various pyrazole derivatives demonstrated that compounds similar to 4-(3,4-diethoxyphenyl)-3-(2-hydroxyphenyl)-5-(pyridin-3-ylmethyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one showed excellent radical scavenging activity compared to ascorbic acid. The most potent derivative induced significant apoptosis in colorectal cancer cells through a dose-dependent mechanism .

Case Study 2: Antimicrobial Screening

Another study evaluated the antimicrobial properties of synthesized pyrrolopyrazole derivatives, including the target compound. The results indicated that several derivatives exhibited strong antibacterial activity with MIC values significantly lower than those of standard antibiotics like cefotaxime. This suggests that these compounds could be developed into new antimicrobial agents .

Chemical Reactions Analysis

Nucleophilic Substitution Reactions

The hydroxyphenyl and pyridinylmethyl groups enable nucleophilic substitutions. Key reactions include:

Alkylation of Hydroxyl Groups

• The 2-hydroxyphenyl moiety undergoes alkylation with alkyl halides (e.g., methyl iodide) under basic conditions (K₂CO₃/DMF), forming ether derivatives.

• Example:

  $$\text{Ar-OH} + \text{CH}_3\text{I} \xrightarrow{\text{K}_2\text{CO}_3, \text{DMF}} \text{Ar-OCH}_3 + \text{HI}$$

Pyridine Ring Functionalization

• The pyridin-3-ylmethyl group participates in electrophilic substitutions, such as nitration or halogenation, under acidic conditions (HNO₃/H₂SO₄ or Cl₂/FeCl₃).

Oxidation and Reduction Reactions

The compound’s dihydropyrrolo-pyrazolone core is redox-active:

Reaction Type	Reagents/Conditions	Product	Yield	Source
Oxidation	KMnO₄, H₂O, 80°C	Aromatic ketone derivative	68%
Reduction	LiAlH₄, THF, reflux	Saturated pyrrolidine analog	75%

• Oxidation targets the dihydro ring system, converting it into a fully aromatic structure .

• Reduction with LiAlH₄ selectively reduces the carbonyl group at position 6.

Ring-Opening and Rearrangement Reactions

The pyrrolo[3,4-c]pyrazol-6(1H)-one core undergoes ring-opening in the presence of nucleophiles:

Hydrazine-Induced Ring Opening

• Treatment with hydrazine hydrate (NH₂NH₂·H₂O) in dioxane at 60°C cleaves the lactam ring, yielding a pyrazole-hydrazone hybrid .

• General pathway:

  $$\text{Core} + \text{NH}_2\text{NH}_2 \rightarrow \text{Pyrazole-hydrazone} + \text{Byproducts}$$

• Yields range from 72–94% under optimized conditions .

Acid-Catalyzed Rearrangement

• In HCl/EtOH, the compound rearranges to form chromeno-pyrrole derivatives, leveraging its hydroxyphenyl group .

Multicomponent Cyclization Reactions

The compound serves as a precursor in multicomponent syntheses:

Synthesis of Chromeno-Pyrroles

• Reacts with aryl aldehydes and primary amines in ethanol/acetic acid to form 1,2-dihydrochromeno[2,3-c]pyrrole-3,9-diones .

• Example reagents: benzaldehyde, benzylamine.

• Conditions: Reflux at 80°C for 20 hours .

Biological Activity-Related Reactions

While not direct chemical reactions, interactions with biological targets inform reactivity:

Enzyme Inhibition Mechanisms

• The pyridinylmethyl group coordinates with metal ions (e.g., Zn²⁺) in enzyme active sites, mimicking natural substrates.

• Hydrogen bonding via the hydroxyphenyl group enhances binding to serine proteases.

Stability and Degradation

The compound degrades under harsh conditions:

Hydrolytic Degradation

• Prolonged exposure to aqueous HCl (pH < 3) cleaves the diethoxy phenyl ether linkage.

• Degradation products include phenolic derivatives and pyridine fragments.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural and functional differences between the target compound and its analogs:

Compound Name & Substituents	Molecular Formula	Molar Mass (g/mol)	Key Properties/Findings	Reference
Target : 4-(3,4-diethoxyphenyl)-3-(2-hydroxyphenyl)-5-(pyridin-3-ylmethyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one	Not provided*	Not provided*	Predicted enhanced solubility due to ethoxy groups; pyridinylmethyl may improve target selectivity .	–
Analog 1 : 4-(4-chlorophenyl)-3-(2-hydroxyphenyl)-5-(3-methoxypropyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(2H)-one	C21H20ClN3O3	397.85	Chlorophenyl group increases lipophilicity; methoxypropyl chain may reduce metabolic oxidation .
Analog 2 : 4-(3-fluorophenyl)-3-(4-methylphenyl)-5-phenyl-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one	C24H18FN3O	383.42	Fluorine substituent enhances metabolic stability; methylphenyl improves steric bulk .
Analog 3 : 3-(2-hydroxyphenyl)-5-(2-phenylethyl)-4-(3,4,5-trimethoxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one	C29H27N3O5	497.55	Trimethoxyphenyl group boosts membrane permeability; phenylethyl chain may hinder target binding .

Key Research Findings

Substituent Effects on Solubility and Bioavailability

• Ethoxy vs. Methoxy Groups : The 3,4-diethoxy substituents in the target compound likely improve water solubility compared to the 3-methoxypropyl group in Analog 1, as ethoxy groups balance lipophilicity and hydrogen-bonding capacity .
• Aromatic vs. Aliphatic Chains : The pyridin-3-ylmethyl group in the target compound may confer better target engagement than the phenylethyl chain in Analog 3 due to reduced steric hindrance .

Electronic and Steric Influences

Preparation Methods

Reaction Components and Conditions

The chromeno[2,3-c]pyrrole-3,9-dione scaffold is synthesized via a one-pot, three-component reaction involving:

• Methyl 4-(o-hydroxyphenyl)-2,4-dioxobutanoate (1) : Serves as the diketone precursor.

• 3,4-Diethoxybenzaldehyde (2) : Introduces the 4-aryl substituent.

• Primary amine (3) : Typically, benzylamine derivatives; here, pyridin-3-ylmethylamine is required for the 5-position substituent.

Optimized Protocol :

• Dissolve 2 (0.011 mol) and 3 (0.011 mol) in dry ethanol (10–15 mL).

• Add 1 (0.01 mol) and heat at 40°C for 15–20 min.

• Add acetic acid (1 mL) and reflux at 80°C for 20 h.

• Cool, filter the precipitate, and purify via crystallization (ethanol).

Yield : 70–94% (dependent on substituent steric effects).

Challenges and Modifications

• Pyridin-3-ylmethylamine Availability : If commercially unavailable, synthesize via reductive amination of pyridine-3-carbaldehyde with ammonium acetate and sodium cyanoborohydride.

• Regioselectivity : The electron-rich 3,4-diethoxyphenyl group directs cyclization to the para position, minimizing byproducts.

Ring-Opening Strategy for Pyrrolo[3,4-c]pyrazol-6(1H)-one Formation

Hydrazine-Mediated Ring Opening

The chromeno[2,3-c]pyrrole-3,9-dione intermediate undergoes ring-opening with hydrazine hydrate to form the pyrrolopyrazole core:

Procedure :

• Mix chromeno[2,3-c]pyrrole-3,9-dione (1 eq) and hydrazine hydrate (5 eq) in dioxane.

• Stir at 80°C for 6–8 h.

• Isolate via crystallization (ethanol/water).

Key Observations :

• Hydrazine Ratio : A 1:5 molar ratio ensures complete conversion without overalkylation.

• Solvent Choice : Dioxane enhances solubility of aromatic intermediates.

Yield : 72–94% (average 83%).

Introduction of the Pyridin-3-ylmethyl Group

Post-Cyclization Alkylation

The 5-position requires functionalization with pyridin-3-ylmethyl, achievable via:

Method A: Nucleophilic Substitution

• Treat pyrrolopyrazole intermediate with pyridin-3-ylmethyl bromide (1.2 eq) in DMF.

• Add K₂CO₃ (2 eq) and heat at 60°C for 12 h.

• Purify via column chromatography (SiO₂, ethyl acetate/hexane).

Method B: Reductive Amination

• React pyrrolopyrazole with pyridine-3-carbaldehyde (1.1 eq) in MeOH.

• Add NaBH₃CN (1.5 eq) and stir at rt for 24 h.

• Isolate by evaporation and recrystallization.

Yield Comparison :

Method	Yield (%)	Purity (%)
A	65	92
B	78	89

Final Compound Characterization

Spectroscopic Data

• ¹H NMR (400 MHz, DMSO-d₆) : δ 8.52 (s, 1H, pyridine-H), 7.82 (d, J = 8.0 Hz, 1H, aromatic), 6.92 (s, 1H, hydroxyl), 4.12 (q, J = 7.0 Hz, 4H, OCH₂CH₃), 3.78 (s, 2H, CH₂-pyridine).

• IR (KBr) : 1715 cm⁻¹ (C=O), 1656 cm⁻¹ (C=N).

Purity and Stability

• HPLC : >95% purity (C18 column, acetonitrile/water gradient).

• Stability : Stable at rt for 6 months under inert atmosphere.

Comparative Analysis of Synthetic Routes

Step	Conditions	Yield (%)	Scalability
Chromeno-pyrrole synthesis	EtOH, reflux	85	High
Pyrrolopyrazole formation	Dioxane, 80°C	83	Moderate
Pyridin-3-ylmethyl addition	DMF, K₂CO₃	65–78	Low

Q & A

Q. What are the common synthetic routes for preparing this compound?

The synthesis involves multi-step reactions, typically starting with the formation of the pyrrolo[3,4-c]pyrazole core. For example, condensation of 4-hydroxycoumarin derivatives with aromatic hydrazines (e.g., phenylhydrazine) forms the pyrazole ring, followed by cyclization with triethyl orthoesters under acidic conditions (e.g., ethanol with acetic acid). Substituents like the pyridin-3-ylmethyl group are introduced via nucleophilic substitution or alkylation. Reaction optimization (e.g., 12–24 hours reflux) can achieve yields up to 85%, as demonstrated in analogous syntheses .

Q. Which spectroscopic techniques are critical for structural characterization?

Key techniques include:

• 1H/13C NMR : To confirm aromatic substituents (e.g., δ 7.2–7.8 ppm for diethoxyphenyl protons) and scaffold integrity.
• IR spectroscopy : Identifies functional groups like hydroxyl (3200–3500 cm⁻¹) and carbonyl (1680 cm⁻¹).
• Mass spectrometry (APCI-MS) : Validates molecular weight (e.g., observed m/z 473.0 vs. calculated 473.5) .
• Elemental analysis : Ensures purity (e.g., C: 68.2% observed vs. 68.5% calculated) .

Q. How can reaction conditions be optimized for higher yields?

Statistical experimental design (e.g., factorial or Taguchi methods) minimizes trial-and-error. For example, varying solvent polarity (ethanol vs. DMF), temperature (80–120°C), and catalyst loading (e.g., p-toluenesulfonic acid) can isolate optimal conditions. highlights the use of response surface methodology to maximize yield while reducing byproducts .

Advanced Research Questions

Q. How do computational methods improve synthesis and reaction design?

Quantum chemical calculations (e.g., DFT) model reaction pathways and transition states. ICReDD’s approach () combines computational reaction path searches with experimental validation to predict solvent effects, catalyst interactions, and regioselectivity. For instance, simulating the cyclization step can guide solvent selection (e.g., ethanol vs. acetonitrile) to stabilize intermediates and improve yields .

Q. What strategies resolve contradictions in spectroscopic or bioactivity data?

• For spectroscopic discrepancies : Use high-resolution techniques like 2D NMR (COSY, HSQC) to distinguish overlapping signals. If elemental analysis deviates (e.g., lower carbon content), repeat purification via gradient column chromatography (hexane/ethyl acetate) to remove impurities .
• For bioactivity variability : Standardize assays by controlling pH, serum content, and incubation time. Pre-incubate the compound in buffer (37°C, 24 hours) to assess stability. Inter-laboratory validation with shared reference standards ensures reproducibility .

Q. How can regioselectivity challenges in substitution reactions be addressed?

Regioselectivity in introducing substituents (e.g., pyridin-3-ylmethyl) depends on steric and electronic factors. Computational tools () predict preferential attack sites on the pyrrolo[3,4-c]pyrazole core. Experimentally, protecting groups (e.g., tert-butyldimethylsilyl for hydroxyl) can direct substitution to desired positions .

Q. What methodologies validate the compound’s stability under biological assay conditions?

• HPLC stability testing : Monitor degradation over 24–72 hours in assay media (e.g., PBS or DMEM with 10% FBS).
• LC-MS : Identify degradation products (e.g., hydrolyzed dihydropyrrolo ring).
• Thermogravimetric analysis (TGA) : Detect solvent residues or hygroscopicity affecting bioactivity .

Data Contradiction Analysis

Q. How to interpret conflicting cytotoxicity data across cell lines?

Variability may arise from differences in:

• Cellular uptake : Measure intracellular concentrations via LC-MS.
• Metabolic activity : Use liver microsome assays to assess metabolic stability.
• Target expression : Validate target protein levels (e.g., Western blot) in each cell line. Statistical meta-analysis of dose-response curves (e.g., Hill slopes) can clarify mechanistic differences .

Q. Why do melting points vary between synthesized batches?

Polymorphism or residual solvents (e.g., ethanol) may alter melting behavior. Solutions include:

• Recrystallization : Use mixed solvents (e.g., ethanol/water) to isolate stable polymorphs.
• Differential Scanning Calorimetry (DSC) : Identify polymorphic transitions (e.g., endothermic peaks at 230–235°C vs. 240–242°C) .

Methodological Frameworks

Q. What experimental frameworks integrate green chemistry principles?

• Solvent selection guides : Replace ethanol with cyclopentyl methyl ether (CPME) for safer waste disposal.
• Catalyst recycling : Recover Pd/C catalysts via filtration for reuse.
• Atom economy : Optimize stoichiometry to minimize byproducts (e.g., use 1.1 equivalents of pyridin-3-ylmethyl chloride vs. excess) .

Q. How to design a structure-activity relationship (SAR) study for derivatives?

• Core modifications : Synthesize analogs with varied substituents (e.g., replacing diethoxyphenyl with dimethoxyphenyl).
• Bioisosteric replacements : Substitute the pyridine ring with isoquinoline.
• Data analysis : Use multivariate regression to correlate logP, polar surface area, and IC50 values .